Cas no 3002455-87-7 ((2,3-Difluoro-4-(trifluoromethyl)phenyl)(furan-2-yl)methanol)

(2,3-Difluoro-4-(trifluoromethyl)phenyl)(furan-2-yl)methanol is a fluorinated aromatic alcohol featuring a furan moiety, offering unique reactivity and structural versatility for synthetic applications. The presence of multiple fluorine atoms enhances its electron-withdrawing properties, making it valuable in the design of pharmaceuticals, agrochemicals, and advanced materials. The trifluoromethyl and difluoro substitutions contribute to increased lipophilicity and metabolic stability, while the furan ring provides a handle for further functionalization. This compound is particularly useful as an intermediate in cross-coupling reactions, nucleophilic additions, or as a chiral building block in asymmetric synthesis. Its well-defined structure ensures reproducibility in research and industrial applications requiring precise fluorinated scaffolds.
(2,3-Difluoro-4-(trifluoromethyl)phenyl)(furan-2-yl)methanol structure
3002455-87-7 structure
Product Name:(2,3-Difluoro-4-(trifluoromethyl)phenyl)(furan-2-yl)methanol
CAS No:3002455-87-7
MF:C12H7F5O2
MW:278.174801111221
CID:6797120
PubChem ID:171366726
Update Time:2025-08-05

(2,3-Difluoro-4-(trifluoromethyl)phenyl)(furan-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (2,3-difluoro-4-(trifluoromethyl)phenyl)(furan-2-yl)methanol
    • 3002455-87-7
    • (2,3-Difluoro-4-(trifluoromethyl)phenyl)(furan-2-yl)methanol
    • Inchi: 1S/C12H7F5O2/c13-9-6(11(18)8-2-1-5-19-8)3-4-7(10(9)14)12(15,16)17/h1-5,11,18H
    • InChI Key: CHMRWKNTGPWYHT-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(F)(F)F)C=CC=1C(C1=CC=CO1)O)F

Computed Properties

  • Exact Mass: 278.03662027g/mol
  • Monoisotopic Mass: 278.03662027g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 33.4Ų

Experimental Properties

  • Density: 1.450±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 275.1±35.0 °C(Predicted)
  • pka: 12.13±0.20(Predicted)

(2,3-Difluoro-4-(trifluoromethyl)phenyl)(furan-2-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB605206-250mg
(2,3-Difluoro-4-(trifluoromethyl)phenyl)(furan-2-yl)methanol; .
3002455-87-7
250mg
€355.80 2024-07-24
abcr
AB605206-1g
(2,3-Difluoro-4-(trifluoromethyl)phenyl)(furan-2-yl)methanol; .
3002455-87-7
1g
€659.60 2024-07-24
abcr
AB605206-5g
(2,3-Difluoro-4-(trifluoromethyl)phenyl)(furan-2-yl)methanol; .
3002455-87-7
5g
€2218.40 2024-07-24

Additional information on (2,3-Difluoro-4-(trifluoromethyl)phenyl)(furan-2-yl)methanol

Comprehensive Overview of (2,3-Difluoro-4-(trifluoromethyl)phenyl)(furan-2-yl)methanol (CAS No. 3002455-87-7)

The compound (2,3-Difluoro-4-(trifluoromethyl)phenyl)(furan-2-yl)methanol, identified by its CAS No. 3002455-87-7, is a fluorinated aromatic alcohol with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a difluorophenyl ring and a trifluoromethyl group, make it a valuable intermediate for designing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for fluorinated compounds like (2,3-Difluoro-4-(trifluoromethyl)phenyl)(furan-2-yl)methanol has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine chemistry in medicinal chemistry, where the introduction of fluorine atoms improves drug-like properties. The compound’s furan-2-yl methanol moiety further expands its utility, as furan derivatives are known for their versatility in synthesizing heterocyclic scaffolds.

The synthesis of CAS No. 3002455-87-7 typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the need for greener and more efficient methodologies. These innovations resonate with the broader scientific community’s focus on sustainable chemistry and green synthesis, which are frequently searched topics in academic and industrial circles.

From an analytical perspective, (2,3-Difluoro-4-(trifluoromethyl)phenyl)(furan-2-yl)methanol is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and accurate structural confirmation, which are critical for its application in high-value research. The compound’s stability under various conditions is also a key area of investigation, as it influences its storage and handling protocols.

Beyond pharmaceuticals, CAS No. 3002455-87-7 has potential applications in material science, particularly in the development of fluorinated polymers and liquid crystals. Its ability to modify electronic and steric properties makes it a candidate for advanced materials with tailored functionalities. This interdisciplinary relevance underscores its importance in both academic and industrial research.

In summary, (2,3-Difluoro-4-(trifluoromethyl)phenyl)(furan-2-yl)methanol represents a promising compound with diverse applications. Its structural complexity and functional groups align with contemporary research trends, making it a subject of ongoing exploration. As the scientific community continues to prioritize fluorine-containing compounds and sustainable synthesis, this compound is poised to play a pivotal role in future innovations.

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